Cas no 372185-34-7 (3-(7-benzyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanylpropanoic acid)

• Product Name: 3-(7-benzyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanylpropanoic acid
• CAS No: 372185-34-7
• MF: C₁₇H₁₈N₄O₄S
• MW: 374.414222240448
• CID: 6088403
• PubChem ID: 980161
• Update Time: 2025-10-30

3-(7-benzyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(7-benzyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanylpropanoic acid
• 3-((7-benzyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)thio)propanoic acid
• Propanoic acid, 3-[[2,3,6,7-tetrahydro-1,3-dimethyl-2,6-dioxo-7-(phenylmethyl)-1H-purin-8-yl]thio]-
• F3259-0405
• AKOS000299006
• 3-(7-benzyl-1,3-dimethyl-2,6-dioxopurin-8-yl)sulfanylpropanoic acid
• SR-01000918457
• SR-01000918457-1
• 372185-34-7
• VU0607598-1
• Oprea1_689937
• Z238920770

• Inchi： 1S/C17H18N4O4S/c1-19-14-13(15(24)20(2)17(19)25)21(10-11-6-4-3-5-7-11)16(18-14)26-9-8-12(22)23/h3-7H,8-10H2,1-2H3,(H,22,23)
• InChI Key： MGKQQHNDKWUHLG-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCSC1=NC2=C(N1CC1=CC=CC=C1)C(=O)N(C)C(=O)N2C

Computed Properties

• Exact Mass: 374.10487624g/mol
• Monoisotopic Mass: 374.10487624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 650.0±65.0 °C(Predicted)
• pka: 4.17±0.10(Predicted)

Additional information on 3-(7-benzyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanylpropanoic acid

3-(7-Benzyl-1,3-Dimethyl-2,6-Dioxo-2,3,6,7-Tetrahydro-1H-Purin-8-Yl)sulfanylpropanoic Acid: A Novel Compound with Promising Therapeutic Potential

3-(7-Benzyl-1,3-Dimethyl-2,6-Dioxo-2,3,6,7-Tetrahydro-1H-Purin-8-Yl)sulfanylpropanoic Acid, with the CAS number 372185-34-7, represents a unique chemical entity that has garnered significant attention in recent years due to its potential applications in pharmaceutical and biotechnological research. This compound belongs to the class of purine derivatives, which are well-known for their biological activities across various therapeutic areas. The structural complexity of 3-(7-Benzyl-1,3-Dimethyl-2,6-Dioxo-2,3,6,7-Tetrahydro-1H-Purin-8-Yl)sulfanylpropanoic Acid is characterized by the presence of a sulfanyl group attached to a propanoic acid moiety, while the purine ring is modified with multiple functional groups such as benzyl, methyl, and dioxo functionalities. This intricate molecular architecture suggests a potential for diverse pharmacological interactions, making it a subject of interest for researchers exploring new therapeutic strategies.

Recent studies have highlighted the importance of 3-(7-Benzyl-1,3-Dimethyl-2,6-Dioxo-2,3,6,7-Tetrahydro-1H-Purin-8-Yl)sulfanylpropanoic Acid in the context of drug discovery. The compound's ability to modulate specific biological pathways has been linked to its potential as an anti-inflammatory and anti-cancer agent. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(7-Benzyl-1,3-Dimethyl-2,6-Dioxo-2,3,6,7-Tetrahydro-1H-Purin-8-Yl)sulfanylpropanoic Acid exhibits significant inhibitory activity against key enzymes involved in the inflammatory response, such as cyclooxygenase-2 (COX-2) and phospholipase A2 (PLA2). This finding suggests that the compound could be a valuable lead in the development of novel therapies for chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The 7-Benzyl and 1,3-Dimethyl groups in the molecular structure of 3-(7-Benzyl-1,3-Dimethyl-2,6-Dioxo-2,3,6,7-Tetrahydro-1H-Purin-8-Yl)sulfanylpropanoic Acid play a critical role in its biological activity. These substituents may contribute to the compound's ability to interact with specific protein targets, such as G-protein-coupled receptors (GPCRs) and ion channels. The 2,6-Dioxo functionality, which is part of the purine ring, is known to enhance the compound's stability and metabolic resistance, potentially improving its pharmacokinetic profile. Additionally, the sulfanylpropanoic acid moiety may facilitate the compound's interaction with thiol-containing proteins, which are often involved in cellular redox regulation and signaling pathways.

Research into the therapeutic potential of 3-(7-Benzyl-1,3-Dimethyl-2,6-Dioxo-2,3,6,7-Tetrahydro-1H-Purin-8-Yl)sulfanylpropanoic Acid has also extended to oncology. A 2022 study published in Cancer Research reported that the compound demonstrates potent anti-tumor activity in vitro against a panel of human cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression. These findings suggest that 3-(7-Benzyl-1,3-Dimethyl-2,6-Dioxo-2,3,6,7-Tetrahydro-1H-Purin-8-Yl)sulfanylpropanoic Acid could be a promising candidate for further preclinical development as an anti-cancer agent.

Another significant area of research is the exploration of 3-(7-Benzyl-1,3-Dimethyl-2,6-Dioxo-2,3,6,7-Tetrahydro-1H-Purin-8-Yl)sulfanylpropanoic Acid's potential in neurodegenerative diseases. A 2023 preclinical study published in Neuropharmacology investigated the compound's effects on Alzheimer's disease models. The results indicated that 3-(7-Benzyl-1,3-Dimethyl-2,6-Dioxo-2,3,6,7-Tetrahydro-1H-Purin-8-Yl)sulfanylpropanoic Acid may exert neuroprotective effects by reducing the accumulation of amyloid-beta plaques and modulating the expression of genes associated with neuroinflammation. These findings highlight the compound's potential as a therapeutic agent for neurodegenerative disorders.

From a synthetic perspective, the preparation of 3-(7-Benzyl-1,3-Dimethyl-2,6-Dioxo-2,3,6,7-Tetrahydro-1H-Purin-8-Yl)sulfanylpropanoic Acid involves a multi-step process that includes the functionalization of purine derivatives and the introduction of the sulfanylpropanoic acid moiety. The synthesis of this compound requires precise control over reaction conditions to ensure the formation of the desired product while minimizing side reactions. Advances in asymmetric catalysis and solid-phase peptide synthesis have enabled the efficient production of this compound, which is critical for its application in drug development and biological studies.

In addition to its potential therapeutic applications, 3-(7-Benzyl-1,3-Dimethyl-2,6-Dioxo-2,3,6,7-Tetrahydro-1H-Purin-8-Yl)sulfanylpropanoic Acid has been studied for its role in modulating immune responses. Research published in Immunology Letters in 2023 suggested that the compound may enhance the activity of T-cells and regulatory T-cells, which are essential for maintaining immune homeostasis. This property could make the compound a valuable tool in the development of immunotherapeutic strategies for autoimmune diseases and cancer immunotherapy.

Despite the promising findings, further research is needed to fully elucidate the biological mechanisms and therapeutic potential of 3-(7-Benzyl-1,3-Dimethyl-2,6-Dioxo-2,3,6,7-Tetrahydro-1H-Purin-8-Yl)sulfanylpropanoic Acid. Ongoing studies are focused on understanding its interactions with specific molecular targets, optimizing its pharmacological properties, and evaluating its safety profile in preclinical and clinical trials. The development of this compound represents an important step forward in the field of medicinal chemistry, offering new possibilities for the treatment of a wide range of diseases.

Overall, 3-(7-Benzyl-1,3-Dimethyl-2,6-Dioxo-2,3,6,7-Tetrahydro-1H-Purin-8-Yl)sulfanylpropanoic Acid stands out as a compound with significant potential in pharmaceutical research. Its structural complexity and diverse biological activities make it a promising candidate for further exploration in the development of novel therapies. As research continues to uncover its mechanisms of action and therapeutic applications, this compound may play a pivotal role in advancing the treatment of various diseases, including inflammation, cancer, and neurodegenerative disorders.